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Compound of Interest

Compound Name: 2-Propenal, 2-chloro-3-hydroxy-

Cat. No.: B3061104 Get Quote

Essential Safety and Handling Guide for 2-Propenal,
2-chloro-3-hydroxy-
This guide provides immediate safety, handling, and disposal protocols for 2-Propenal, 2-
chloro-3-hydroxy- (CAS No. 50704-42-2). The information is compiled based on the

chemical's structure and data from analogous compounds due to the absence of a

comprehensive Safety Data Sheet (SDS) for this specific substance.

Chemical and Physical Properties
Property Value Source

Molecular Formula C₃H₃ClO₂ [1][2][3]

Molecular Weight 106.51 g/mol [1][2][3]

CAS Number 50704-42-2 [1][2][3]

Synonyms
2-chloro-3-hydroxyprop-2-enal,

2-Chloromalonaldehyde
[2][4]

Hazard Assessment and Personal Protective Equipment
(PPE)
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Given the presence of an aldehyde, a double bond, and a chlorine atom, 2-Propenal, 2-
chloro-3-hydroxy- should be handled as a hazardous substance. The propenal structure

suggests potential for high reactivity and irritation, similar to acrolein, which is known to be

corrosive and irritating to the eyes, skin, and respiratory system.[5]

Engineering Controls:

Work in a certified chemical fume hood with a face velocity of at least 100 feet per minute

(fpm).

Ensure safety showers and eyewash stations are readily accessible.

Recommended Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Hand Protection Nitrile gloves
Provides chemical resistance

against a range of substances.

Eye Protection Chemical safety goggles
Protects against splashes and

vapors.

Skin and Body Flame-resistant lab coat
Offers protection against

splashes and potential fires.

Respiratory Use in a fume hood

As the inhalation toxicity is

unknown, respiratory exposure

should be minimized. For spills

outside of a hood, a self-

contained breathing apparatus

(SCBA) may be necessary.

Operational Plan: Step-by-Step Handling Procedures
Preparation:

Read and understand this safety guide thoroughly before beginning work.

Ensure the chemical fume hood is operational and clutter-free.
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Assemble all necessary equipment and reagents.

Don the required PPE as specified in the table above.

Handling:

Conduct all manipulations of 2-Propenal, 2-chloro-3-hydroxy- within the fume hood.

Avoid direct contact with skin and eyes.

Keep the container tightly closed when not in use.

Prevent the generation of aerosols or vapors.

Spill Management:

In case of a small spill within the fume hood, absorb the material with an inert absorbent

such as diatomaceous earth or vermiculite.

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

For larger spills, evacuate the area and follow emergency procedures.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush the skin with copious amounts

of water for at least 15 minutes while removing

contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Disposal Plan
All waste containing 2-Propenal, 2-chloro-3-hydroxy- must be treated as hazardous waste.

Waste Collection:

Collect all liquid waste containing this chemical in a dedicated, sealed, and clearly labeled

hazardous waste container.

Solid waste, such as contaminated gloves and absorbent materials, should be collected in

a separate, sealed, and labeled container.

Do not mix this waste with other waste streams.

Waste Neutralization (for Aldehydes):

While specific reactivity data is unavailable, many aldehydes can be neutralized to less

hazardous carboxylic acids. However, given the chlorinated nature of this compound, on-

site neutralization is not recommended without further analysis.
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Consult with your institution's Environmental Health and Safety (EHS) office for approved

disposal procedures.

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste containers through your

institution's EHS-approved waste management vendor.

Ensure all local, state, and federal regulations for hazardous waste disposal are followed.

Visual Workflow for Handling 2-Propenal, 2-chloro-
3-hydroxy-
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Caption: Workflow for the safe handling and disposal of 2-Propenal, 2-chloro-3-hydroxy-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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